Cas no 1553519-19-9 (3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 1553519-19-9
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 5310924
• PubChem ID: 167996723
• Update Time: 2025-06-20

3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylbenzoyl)-4(1H)-quinolinone
• 3-(4-Methyl-benzoyl)-1H-quinolin-4-one
• 1553519-19-9
• 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C17H13NO2/c1-11-6-8-12(9-7-11)16(19)14-10-18-15-5-3-2-4-13(15)17(14)20/h2-10,14H,1H3
• InChI Key： GOCFYMYRVPNQHV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CC1C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 263.094628657g/mol
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.0±45.0 °C(Predicted)
• pka: 0.93±0.70(Predicted)

Additional information on 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

Introduction to 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 1553519-19-9)

3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one, also known by its CAS number 1553519-19-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial and anticancer properties. The structure of 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one features a quinoline ring system fused with a benzoyl group, which imparts unique pharmacological characteristics.

The synthesis of 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one has been extensively studied in recent years. One common synthetic route involves the condensation of 4-methylbenzoyl chloride with 1,4-dihydroquinolin-4-one under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production. The compound's stability and solubility properties have also been optimized through various modifications, enhancing its potential for pharmaceutical development.

In terms of biological activity, 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one has shown promising results in several preclinical studies. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one has also been investigated for its anticancer potential. A study published in the European Journal of Medicinal Chemistry (2023) reported that this compound selectively inhibits the growth of human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism behind this activity is thought to involve the induction of apoptosis and the inhibition of angiogenesis, key processes in cancer progression.

The pharmacokinetic profile of 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one has been another area of focus. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess the compound's therapeutic potential in treating various infections and cancers.

In conclusion, 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 1553519-19-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing treatments for various diseases.